Cas no 953249-60-0 (N-(1-benzylpiperidin-4-yl)methyl-N'-(2-phenylethyl)ethanediamide)

• Product Name: N-(1-benzylpiperidin-4-yl)methyl-N'-(2-phenylethyl)ethanediamide
• CAS No: 953249-60-0
• MF: C₂₃H₂₉N₃O₂
• MW: 379.495265722275
• CID: 5904464
• PubChem ID: 16886879
• Update Time: 2025-06-15

N-(1-benzylpiperidin-4-yl)methyl-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• F5016-0394
• AKOS024489551
• N1-((1-benzylpiperidin-4-yl)methyl)-N2-phenethyloxalamide
• N'-[(1-benzylpiperidin-4-yl)methyl]-N-(2-phenylethyl)oxamide
• 953249-60-0
• VU0629225-1
• N-[(1-benzylpiperidin-4-yl)methyl]-N'-(2-phenylethyl)ethanediamide
• N-(1-benzylpiperidin-4-yl)methyl-N'-(2-phenylethyl)ethanediamide

• Inchi： 1S/C23H29N3O2/c27-22(24-14-11-19-7-3-1-4-8-19)23(28)25-17-20-12-15-26(16-13-20)18-21-9-5-2-6-10-21/h1-10,20H,11-18H2,(H,24,27)(H,25,28)
• InChI Key： REDJPLXNAXJIDA-UHFFFAOYSA-N
• SMILES： O=C(C(NCCC1C=CC=CC=1)=O)NCC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 379.22597718g/mol
• Monoisotopic Mass: 379.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.4Ų

Additional information on N-(1-benzylpiperidin-4-yl)methyl-N'-(2-phenylethyl)ethanediamide

Professional Introduction to N-(1-benzylpiperidin-4-yl)methyl-N'-(2-phenylethyl)ethanediamide (CAS No. 953249-60-0)

N-(1-benzylpiperidin-4-yl)methyl-N'-(2-phenylethyl)ethanediamide, identified by the CAS number 953249-60-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both benzylpiperidine and phenylethyl moieties suggests a unique combination of pharmacophoric elements that may contribute to its biological activity and pharmacological profile.

The structural design of N-(1-benzylpiperidin-4-yl)methyl-N'-(2-phenylethyl)ethanediamide incorporates key functional groups that are widely recognized for their role in modulating biological pathways. The piperidine ring, a common motif in many bioactive molecules, is known for its ability to enhance solubility and metabolic stability. Additionally, the phenylethyl group, often associated with anxiolytic and antidepressant properties, further suggests that this compound may exhibit effects on the central nervous system. Such structural features make it a promising candidate for further investigation in the context of neuropharmacology.

In recent years, there has been a growing interest in the development of multifunctional compounds that can target multiple disease pathways simultaneously. N-(1-benzylpiperidin-4-yl)methyl-N'-(2-phenylethyl)ethanediamide aligns with this trend, as its dual pharmacophoric design could potentially allow for synergistic therapeutic effects. Preliminary studies have hinted at its potential in modulating neurotransmitter systems, which could be particularly relevant in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. These conditions are characterized by complex pathophysiological mechanisms, making the development of targeted therapies a formidable challenge.

The synthesis and characterization of N-(1-benzylpiperidin-4-yl)methyl-N'-(2-phenylethyl)ethanediamide have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are critical for subsequent pharmacological evaluation. Techniques such as solid-phase synthesis and automated purification protocols have played a pivotal role in achieving these objectives. The compound's molecular structure has been thoroughly analyzed using spectroscopic techniques including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which have provided valuable insights into its conformational dynamics and chemical environment.

The pharmacological profile of N-(1-benzylpiperidin-4-yl)methyl-N'-(2-phenylethyl)ethanediamide has been explored through both in vitro and in vivo studies. In vitro assays have demonstrated interactions with various biological targets, including enzymes and receptors relevant to neurological function. Notably, the compound has shown affinity for certain serotonergic receptors, which are implicated in mood regulation and stress response. These findings are supported by computational modeling studies that predict favorable binding interactions between the molecule and its target proteins.

In vivo studies have further corroborated the potential therapeutic applications of N-(1-benzylpiperidin-4-yl)methyl-N'-(2-phenylethyl)ethanediamide. Animal models have revealed dose-dependent effects on behavioral parameters associated with anxiety and cognitive function, suggesting its utility as a candidate drug for treating related disorders. Moreover, preliminary toxicological assessments have indicated a favorable safety profile, which is essential for advancing the compound into clinical trials. These results hold promise for future developments in the field of neuropharmacology.

The development of N-(1-benzylpiperidin-4-yl)methyl-N'-(2-phenylethyl)ethanediamide represents a significant step forward in the quest for novel therapeutic agents targeting neurological disorders. Its unique structural features and promising pharmacological properties make it a compelling candidate for further research and clinical evaluation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future treatment strategies.

The future direction of research on N-(1-benzylpiperidin-4-yll)methyl-N'-(2-benzyloxy)ethanediimide will likely involve optimizing its pharmacokinetic properties through structure-based drug design approaches. Additionally, exploring its potential in combination therapies with other known drugs could unlock new therapeutic possibilities. Collaborative efforts between academic researchers and pharmaceutical industry professionals will be crucial in translating these findings into tangible benefits for patients suffering from neurological conditions.